4-methoxy-N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-5-yl]benzamide

• IUPAC Name: 4-methoxy-N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-5-yl]benzamide
• InChI: InChI=1S/C25H21NO4/c1-15-4-6-17(7-5-15)23(27)24-16(2)21-14-19(10-13-22(21)30-24)26-25(28)18-8-11-20(29-3)12-9-18/h4-14H,1-3H3,(H,26,28)
• InChI Key: GCWAYPJIDDXOMV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C2=C(C3=C(O2)C=CC(=C3)NC(=O)C4=CC=C(C=C4)OC)C
• Molecular Formula: C25H21NO4
• Molecular Weight: 399.4 g/mol

Description

Benzamides are a significant class of amide compounds. These compounds have been widely used in medical, industrial, biological and potential drug industries. They have applications in various fields such as the treatment of cancer, hypercholesterolemia, anti-tumour, anti-microbial, antibacterial, anti-fungal, anti-HSV, antioxidant, analgesic, and anti-inflammatory.

Synthesis Analysis

A series of novel benzamide compounds were synthesized starting from 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid and amine derivatives. The synthesis was performed using TEA as base and THF as solvent.

Molecular Structure Analysis

The analysis of these products was determined with IR, 1 H NMR, 13 C NMR spectroscopic, and elemental methods.

Chemical Reactions Analysis

The in vitro antioxidant activity of all the compounds was determined by total antioxidant, free radical scavenging, and metal chelating activity. Some of synthesized compounds showed more effective total antioxidant, free radical scavenging, and metal chelating activity compared with standards.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined by its molecular weight and structure. For example, a similar compound, 4-Methoxybenzenamide, has a molecular weight of 257.2845.

Scientific Research Applications

Antioxidant Activity

• 4-Methoxy-N-(4-methylbenzyl)benzamide exhibits antioxidant properties. Antioxidants play a crucial role in neutralizing free radicals, which can cause oxidative stress and damage to cells. .

These applications highlight the versatility of 4-methoxy-N-(4-methylbenzyl)benzamide and its potential impact across diverse scientific domains. . If you’d like more detailed information on any specific application, feel free to ask! 😊

Mechanism of Action

One of the benzamide compounds has been shown to exhibit effective metal chelate activity. The new compounds were determined in vitro antibacterial activity against three gram-positive bacteria and three gram-negative bacteria and compared with two control drugs.

Safety and Hazards

The safety and hazards of a compound depend on its specific properties. For a similar compound, N-Methylbenzamide, it is not considered hazardous by the 2012 OSHA Hazard Communication Standard.

Future Directions

By conducting in vivo biochemical tests of effective amides, researches can be carried out in different fields of application. This could lead to the discovery of new drugs or treatments.